Cas no 886366-56-9 (1-(4-nitrophenyl)cyclopropan-1-amine)

1-(4-nitrophenyl)cyclopropan-1-amine structure
886366-56-9 structure
Product Name:1-(4-nitrophenyl)cyclopropan-1-amine
CAS No:886366-56-9
MF:C9H10N2O2
MW:178.187901973724
MDL:MFCD07374472
CID:712688
PubChem ID:55253195
Update Time:2025-08-04

1-(4-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanamine,1-(4-nitrophenyl)-
    • 1-(4-nitrophenyl)cyclopropan-1-amine
    • 1-(4-NITROPHENYL)CYCLOPROPANAMINE
    • 1-(4-nitrophenyl)-cyclopropylamine
    • CYCLOPROPANAMINE,1-(4-NITROPHENYL)
    • EN300-1854273
    • AKOS006287043
    • MFCD07374472
    • 886366-56-9
    • SCHEMBL19410323
    • 1-(4-Nitrophenyl)-cyclopropanamine
    • CYCLOPROPANAMINE, 1-(4-NITROPHENYL)-
    • AB39543
    • AC7105
    • SY225557
    • MDL: MFCD07374472
    • Inchi: 1S/C9H10N2O2/c10-9(5-6-9)7-1-3-8(4-2-7)11(12)13/h1-4H,5-6,10H2
    • InChI Key: ANEAGGRPSXZMAY-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)C1(CC1)N)=O

Computed Properties

  • Exact Mass: 178.07400
  • Monoisotopic Mass: 178.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 306.6±35.0 °C at 760 mmHg
  • Flash Point: 139.2±25.9 °C
  • PSA: 71.84000
  • LogP: 2.76610
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(4-nitrophenyl)cyclopropan-1-amine Security Information

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